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Compound of Interest

Compound Name: INCB059872 dihydrochloride
Cat. No.: B12389857
Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

INCB059872 dihydrochloride is a potent, selective, and irreversible inhibitor of Lysine-
Specific Demethylase 1 (LSD1), also known as KDM1A.[1][2] LSD1 is a key enzyme in
epigenetic regulation, primarily through the demethylation of histone H3 at lysine 4 (H3K4) and
lysine 9 (H3K9).[3][4] By inhibiting LSD1, INCB059872 alters gene expression, leading to anti-
tumor activity in various cancer models, particularly in myeloid leukemia.[1][2] These
application notes provide detailed information on the solubility of INCB059872
dihydrochloride in various solvents and protocols for its use in research settings.

Chemical Properties
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Property

Value

Chemical Name

1-((4-(methoxymethyl)-4-(((((1R,2S)-2-
phenylcyclopropyl)amino)methyl)piperidin-1-

yl)methyl)cyclobutane-1-carboxylic acid

dihydrochloride

Molecular Formula C23H36CI2N203
Molecular Weight 459.45 g/mol
Appearance White to light yellow solid
CAS Number 3062683-32-0

Solubility Data

The solubility of INCB059872 dihydrochloride is a critical factor for the design of in vitro and

in vivo experiments. Below is a summary of its solubility in common laboratory solvents. It is

highly recommended to use freshly opened, anhydrous solvents, as the presence of moisture

can significantly impact solubility.[1][5]

Solvent Concentration Molarity (approx.) Comments
May require
ultrasonication and
warming to 60°C to
DMSO =92 mg/mL =>200.23 mM fully dissolve. Use of
fresh, anhydrous
DMSO is crucial as it
is hygroscopic.[1][6]
Requires sonication.
200 mg/mL 517.42 mM
[5]
Water 92 mg/mL 200.23 mM -
Ethanol 92 mg/mL 200.23 mM -
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Note: The solubility in other common solvents such as PBS, methanol, and isopropanol is not
readily available in the literature. It is recommended to perform small-scale solubility tests to
determine the optimal solvent and concentration for your specific application.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of INCB059872
dihydrochloride in DMSO, suitable for most in vitro cell-based assays.

Materials:

o INCB059872 dihydrochloride powder

e Anhydrous, sterile Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes

» Vortex mixer

o Water bath or heat block (optional)

» Ultrasonic bath (optional)

Procedure:

o Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass
of INCB059872 dihydrochloride needed:

o Mass (mg) =10 mmol/L*1 mL* (1 L/1000 mL)* 459.45 g/mol * (1000 mg /1 g) = 4.59
mg

e Weigh the compound: Carefully weigh out 4.59 mg of INCB059872 dihydrochloride and
place it into a sterile microcentrifuge tube.

e Add DMSO: Add 1 mL of anhydrous, sterile DMSO to the microcentrifuge tube.
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 Dissolution:
o Vortex the solution vigorously for 1-2 minutes.

o If the compound does not fully dissolve, sonicate the tube in an ultrasonic bath for 5-10
minutes.[5]

o Alternatively, or in combination with sonication, warm the solution to 37-60°C for a short
period, vortexing intermittently until the solid is completely dissolved.[6]

o Storage: Once fully dissolved, aliquot the stock solution into smaller volumes to avoid
repeated freeze-thaw cycles. Store at -20°C for up to 1 month or at -80°C for up to 6 months.

Protocol 2: Formulation for In Vivo Oral Administration

This protocol provides a method for preparing a formulation of INCB059872 dihydrochloride
suitable for oral administration in animal models. This formulation aims to achieve a clear
solution with a concentration of at least 5 mg/mL.[7]

Materials:

INCB059872 dihydrochloride

DMSO

PEG300 (Polyethylene glycol 300)

Tween-80 (Polysorbate 80)

Saline (0.9% NacCl)

Sterile tubes

Procedure:

e Prepare a concentrated DMSO stock: Prepare a 50 mg/mL stock solution of INCB059872
dihydrochloride in DMSO as described in Protocol 1, adjusting the mass and volume

accordingly.
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e Formulation (to prepare 1 mL):

o

In a sterile tube, add 400 pL of PEG300.

[¢]

Add 100 pL of the 50 mg/mL INCB059872 dihydrochloride DMSO stock solution to the
PEG300 and mix thoroughly.

[¢]

Add 50 pL of Tween-80 and mix until the solution is homogeneous.

[¢]

Add 450 L of saline to the mixture and vortex until a clear solution is obtained.

» Final Concentration: This procedure yields a 1 mL solution containing 5 mg of INCB059872
dihydrochloride (5 mg/mL).

e Use: It is recommended to prepare this formulation fresh on the day of use.[7]

Mechanism of Action: LSD1 Inhibition

INCB059872 is an irreversible inhibitor of LSD1. LSD1 functions within the COREST (Co-
repressor for RE1-silencing transcription factor) complex, which also includes HDAC1/2. This
complex is recruited by transcription factors like GFI1/GFI1B (Growth Factor Independence
1/1B) to specific gene promoters.[1]

LSD1's primary role is to demethylate mono- and di-methylated H3K4 (H3K4me1/2), which are
generally associated with active gene transcription. By removing these methyl groups, LSD1
contributes to transcriptional repression. The inhibition of LSD1 by INCB059872 leads to an
accumulation of H3K4 methylation, resulting in the expression of genes that promote cell
differentiation and inhibit tumor growth.[3]

Visualizations
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Experimental Workflow for Solubility Assessment
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Caption: Workflow for determining compound solubility.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b12389857/docs?utm_src=pdf-body-img#incb059872-dihydrochloride-application-notes-and-protocols-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12389857?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

INCB059872 Mechanism of Action
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Caption: LSD1 signaling and inhibition by INCB059872.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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